N-benzyl-1-(piperidine-3-carbonyl)piperidine-4-carboxamide;hydrochloride

• IUPAC Name: N-benzyl-1-(piperidine-3-carbonyl)piperidine-4-carboxamide;hydrochloride
• InChI: InChI=1S/C19H27N3O2.ClH/c23-18(21-13-15-5-2-1-3-6-15)16-8-11-22(12-9-16)19(24)17-7-4-10-20-14-17;/h1-3,5-6,16-17,20H,4,7-14H2,(H,21,23);1H
• InChI Key: UVQDLKSQIFVYHI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C(=O)N2CCC(CC2)C(=O)NCC3=CC=CC=C3.Cl
• Molecular Formula: C19H28ClN3O2
• Molecular Weight: 365.9 g/mol

Description

N-benzyl-1-(piperidine-3-carbonyl)piperidine-4-carboxamide;hydrochloride is a compound that belongs to the class of piperidine derivatives Piperidine is a six-membered heterocyclic compound containing one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-1-(piperidine-3-carbonyl)piperidine-4-carboxamide;hydrochloride typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through various methods, including hydrogenation, cyclization, and cycloaddition reactions.

Introduction of the Benzyl Group: The benzyl group is introduced via nucleophilic substitution reactions, where benzyl halides react with piperidine derivatives.

Formation of the Amide Bond: The amide bond is formed through the reaction of piperidine derivatives with carboxylic acids or their derivatives under appropriate conditions.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include continuous flow processes and the use of catalysts to enhance reaction efficiency .

Chemical Reactions Analysis

Types of Reactions

N-benzyl-1-(piperidine-3-carbonyl)piperidine-4-carboxamide;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amines.

Substitution: Nucleophilic substitution reactions can introduce different substituents onto the piperidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles such as alkyl halides and aryl halides are used in substitution reactions.

Major Products Formed

Oxidation: N-oxides

Reduction: Amines

Substitution: Substituted piperidine derivatives

Scientific Research Applications

N-benzyl-1-(piperidine-3-carbonyl)piperidine-4-carboxamide;hydrochloride has several scientific research applications:

Medicinal Chemistry: It is used in the design and synthesis of drugs targeting cholinesterase receptors, which are important in the treatment of neurodegenerative diseases.

Biological Studies: The compound is used to study the binding interactions with various biological targets, including enzymes and receptors.

Industrial Applications: It serves as a building block for the synthesis of more complex molecules used in pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-benzyl-1-(piperidine-3-carbonyl)piperidine-4-carboxamide;hydrochloride involves its interaction with specific molecular targets. For example, it can inhibit cholinesterase enzymes by binding to their active sites, thereby preventing the breakdown of acetylcholine . This inhibition enhances cholinergic transmission, which is beneficial in the treatment of neurodegenerative diseases .

Comparison with Similar Compounds

Similar Compounds

Donepezil: A selective acetylcholinesterase inhibitor used in the treatment of Alzheimer’s disease.

Rivastigmine: Another cholinesterase inhibitor used for similar therapeutic purposes.

Uniqueness

N-benzyl-1-(piperidine-3-carbonyl)piperidine-4-carboxamide;hydrochloride is unique due to its specific structural features that allow for strong binding to cholinesterase receptors. Its dual piperidine rings and benzyl group contribute to its high affinity and selectivity for these targets .